Cas no 1702070-23-2 ((4-Hydroxy-2-methylphenyl)-morpholin-4-yl-methanone)
(4-Hydroxy-2-methylphenyl)-morpholin-4-yl-methanone Chemical and Physical Properties
Names and Identifiers
-
- (4-Hydroxy-2-methylphenyl)-morpholin-4-yl-methanone
- Methanone, (4-hydroxy-2-methylphenyl)-4-morpholinyl-
-
- Inchi: 1S/C12H15NO3/c1-9-8-10(14)2-3-11(9)12(15)13-4-6-16-7-5-13/h2-3,8,14H,4-7H2,1H3
- InChI Key: KURULOAGVXNQSR-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(O)C=C1C)(N1CCOCC1)=O
(4-Hydroxy-2-methylphenyl)-morpholin-4-yl-methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H185810-250mg |
(4-Hydroxy-2-methylphenyl)-morpholin-4-yl-methanone |
1702070-23-2 | 250mg |
$ 510.00 | 2022-06-04 | ||
| TRC | H185810-500mg |
(4-Hydroxy-2-methylphenyl)-morpholin-4-yl-methanone |
1702070-23-2 | 500mg |
$ 850.00 | 2022-06-04 |
(4-Hydroxy-2-methylphenyl)-morpholin-4-yl-methanone Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on (4-Hydroxy-2-methylphenyl)-morpholin-4-yl-methanone
Introduction to (4-Hydroxy-2-methylphenyl)-morpholin-4-yl-methanone (CAS No. 1702070-23-2)
(4-Hydroxy-2-methylphenyl)-morpholin-4-yl-methanone is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 1702070-23-2, represents a fascinating intersection of molecular chemistry and medicinal biology. Its unique structural features, combining a hydroxy-substituted aromatic ring with a morpholine moiety linked through a methanone group, make it a promising candidate for various biochemical applications.
The structural composition of (4-Hydroxy-2-methylphenyl)-morpholin-4-yl-methanone is characterized by its aromaticity and the presence of both hydroxyl and morpholine functional groups. These features contribute to its potential interactions with biological targets, making it a valuable subject of study in drug discovery. The hydroxyl group, in particular, can participate in hydrogen bonding, while the morpholine ring offers stability and flexibility, which are crucial for pharmacological activity.
In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The (4-Hydroxy-2-methylphenyl)-morpholin-4-yl-methanone structure has been explored for its potential role in inhibiting enzymes and receptors involved in inflammatory responses, neurodegenerative disorders, and cancer. Its ability to interact with these targets has made it a focus of academic and industrial research.
One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. Researchers have been investigating its efficacy in preclinical models, where it has shown promise in reducing inflammation and mitigating oxidative stress. These findings are particularly relevant given the increasing recognition of inflammation's role in chronic diseases such as Alzheimer's and cardiovascular conditions.
The synthesis of (4-Hydroxy-2-methylphenyl)-morpholin-4-yl-methanone involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the hydroxyl group at the 4-position of the aromatic ring and the subsequent coupling with the morpholine moiety through a methanone bridge are critical steps. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for moving from laboratory-scale research to larger-scale applications.
The pharmacokinetic properties of this compound are also under investigation. Understanding how it is metabolized and excreted by the body is crucial for determining its therapeutic window and potential side effects. Initial studies suggest that (4-Hydroxy-2-methylphenyl)-morpholin-4-yl-methanone exhibits moderate bioavailability and a reasonable half-life, which are favorable characteristics for a drug candidate.
In addition to its pharmaceutical applications, this compound has shown potential in chemical biology research. Its unique structure allows it to serve as a scaffold for designing derivatives with enhanced properties. By modifying specific functional groups, researchers can tailor its biological activity to target specific diseases or conditions more effectively.
The latest research on (4-Hydroxy-2-methylphenyl)-morpholin-4-yl-methanone also highlights its role in exploring new therapeutic strategies. For instance, studies have demonstrated its ability to inhibit certain kinases that are overactive in cancer cells. This inhibition can lead to reduced cell proliferation and apoptosis, offering a new avenue for cancer treatment. Furthermore, its interaction with other biological targets has opened up possibilities for treating neurological disorders by modulating neurotransmitter pathways.
The development of this compound also aligns with broader trends in medicinal chemistry towards greener and more sustainable synthesis methods. Researchers are increasingly focusing on reducing waste and energy consumption during drug production. Innovations in catalytic processes and solvent systems have made it possible to synthesize complex molecules like (4-Hydroxy-2-methylphenyl)-morpholin-4-yl-methanone more efficiently while minimizing environmental impact.
The regulatory landscape for new drug candidates is another critical consideration. As this compound moves closer to clinical trials, ensuring compliance with regulatory standards will be essential. This involves rigorous testing for safety and efficacy across various models before it can be approved for human use. The collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies will play a pivotal role in this process.
In conclusion, the compound (CAS No. 1702070-23-2), known as (4-Hydroxy-2-methylphenyl)-morpholin-4-yl-methanone, represents a significant advancement in pharmaceutical research. Its unique structural properties have positioned it as a promising candidate for treating various diseases, particularly those involving inflammation and neurodegeneration. As research continues to uncover new applications and refine synthetic methods, this compound holds great potential for improving human health outcomes.
1702070-23-2 ((4-Hydroxy-2-methylphenyl)-morpholin-4-yl-methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)